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Compound of Interest

Compound Name: 2-Ethyl-2-methylpentanoic acid

Cat. No.: B052837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for 2-Ethyl-2-methylpentanoic
acid (CAS No. 5343-52-2). It is intended to supplement, not replace, institutional safety

guidelines and the manufacturer's Safety Data Sheet (SDS).

Chemical and Physical Properties
2-Ethyl-2-methylpentanoic acid is a methyl-branched fatty acid.[1][2][3] It is important to be

aware of its physical and chemical properties to ensure safe handling and storage.
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Property Value Reference

Molecular Formula C8H16O2 [1][2][4]

Molecular Weight 144.21 g/mol [1][2][4]

Appearance
Colorless to light yellow

liquid/oil
[4]

Boiling Point 215-220 °C [1][4]

Density 0.9187 g/cm³ (at 17 °C) [1][4]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

methanol. Slightly soluble in

chloroform.

[4]

pKa 4.85 ± 0.40 (Predicted) [2][4]

Hazard Identification and Safety Precautions
While specific GHS classification for 2-Ethyl-2-methylpentanoic acid is not consistently

available across all sources, related compounds exhibit hazards that should be considered as

potential risks. For instance, the related compound, ethyl 2-methylpentanoate, is classified as a

flammable liquid.[5] Therefore, it is prudent to handle 2-Ethyl-2-methylpentanoic acid with

care, avoiding heat, sparks, and open flames.

General Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin and eyes.[5]

Prevent the formation of aerosols.[5]

Use non-sparking tools and take measures to prevent static discharge.[5]

Wash hands thoroughly after handling.
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-Ethyl-2-methylpentanoic acid:

PPE Type Specifications Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use.

[5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

[5]
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Preparation

Donning Sequence

Work

Doffing Sequence

Start

Assess Task & Potential Exposure

Select Appropriate PPE

Don Lab Coat/Gown

Don Respirator (if needed)

Don Safety Goggles

Don Gloves

Perform Experiment

Doff Gloves

Doff Lab Coat/Gown

Doff Safety Goggles

Doff Respirator

Wash Hands Thoroughly

End

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b052837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In case of exposure to 2-Ethyl-2-methylpentanoic acid, follow these first-aid measures:

Exposure Route First-Aid Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Consult a

doctor.

[5]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and consult a doctor.

[5]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[5]
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Immediate Actions

Decontamination

Exposure Event

Remove from Source of Exposure

Call for Assistance / Emergency Services

Administer First Aid (as per protocol)

Move to Fresh Air

Inhalation

Remove Clothing, Wash Skin

Skin Contact

Rinse Eyes with Water

Eye Contact

Rinse Mouth, Do Not Induce Vomiting

Ingestion

Seek Professional Medical Attention

Click to download full resolution via product page

Emergency First-Aid Response Workflow

Storage and Disposal
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from heat, sparks, and open flames.[6]
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Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[6]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[5][6]

Do not allow the material to enter drains or water sources.

Accidental Release Measures
In the event of a spill or leak:

Ensure adequate ventilation and remove all sources of ignition.[5][6]

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment, including respiratory protection, chemical-

resistant gloves, and safety goggles.[5]

Contain the spill using an inert absorbent material (e.g., sand, silica gel, acid binder).[6]

Collect the absorbed material into a suitable, closed container for disposal.[5][6]

Clean the spill area thoroughly.

Experimental Protocols
The primary use of 2-Ethyl-2-methylpentanoic acid in a research context appears to be as an

intermediate in chemical synthesis and in biological studies.[1][3][4]

General Laboratory Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

a safety shower and eyewash station are readily accessible.[6]
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Aliquotting: When transferring the chemical, use a chemical fume hood. Employ calibrated

pipettes or graduated cylinders for accurate measurement. Avoid creating aerosols.

Reaction Setup: If used in a reaction, ensure the glassware is properly secured. If the

reaction is exothermic or produces gas, provide adequate cooling and pressure relief.

Post-Experiment: Quench any unreacted material appropriately. Clean all glassware and

equipment thoroughly.

Waste Disposal: Segregate and dispose of all chemical waste according to institutional and

regulatory guidelines.
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Start

Prepare Work Area
(Fume Hood, PPE)

Transfer/Aliquot Chemical

Perform Reaction/Procedure

Reaction Workup/Quenching

Clean Glassware and Equipment

Dispose of Chemical Waste

End
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General Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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